Cas no 16268-54-5 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6,N6-tetramethyl-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6,N6-tetramethyl-
• CAS No: 16268-54-5
• MF: C₇H₁₄N₆
• MW: 182.226259708405
• CID: 180743
• PubChem ID: 27774
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6,N6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6,N6-tetramethyl-
• 2-N,2-N,4-N,6-N-tetramethyl-1,3,5-triazine-2,4,6-triamine
• N(2),N(2),N(4),N(6)-tetramethylmelamine
• 1,3,5-Triazine-2,4,6-triamine, N,N,N',N''-tetramethyl- (9CI)
• 2,2,4,6-Tetramethylmelamine
• 2,4-Bis(methylamino)-6-dimethylamino-s-triazine
• AI3-51243
• BRN 0645085
• ENT 51243
• Melamine, N(sup 2),N(sup 2),N(sup 4),N(sup 6)-tetramethyl-
• N(sup 2),N(sup 2),N(sup 4),N(sup 6)-Tetramethylmelamine
• N~2~,N~2~,N~4~,N~6~-tetramethyl-1,3,5-triazine-2,4,6-tri
• s-Triazine, 2,4-bis(methylamino)-6-dimethylamino-
• DTXSID80167423
• AKOS006279589
• n2,n2,n4,n6-tetramethylmelamine
• 16268-54-5
• 1,3,5-Triazine-2,4,6-triamine, N,N,N',N''-tetramethyl-
• SCHEMBL1033226
• CHEMBL3544872

• Inchi： 1S/C7H14N6/c1-8-5-10-6(9-2)12-7(11-5)13(3)4/h1-4H3,(H2,8,9,10,11,12)
• InChI Key： SXPIROLPYODZEU-UHFFFAOYSA-N
• SMILES： N(C)(C)C1N=C(NC)N=C(NC)N=1

Computed Properties

• Exact Mass: 182.12822
• Monoisotopic Mass: 182.127994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.248
• Boiling Point: 339.7°Cat760mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.662
• PSA: 65.97